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(14β,17S,20S)-Pregn-5-ene-3β,8,12β,14,17,20-hexol 3,12,20-tribenzoate (14β,17S,20S)-Pregn-5-ene-3β,8,12β,14,17,20-hexol 3,12,20-tribenzoate
Brand Name: Vulcanchem
CAS No.: 15894-87-8
VCID: VC0096779
InChI: InChI=1S/C42H46O9/c1-27(49-35(43)28-13-7-4-8-14-28)40(46)23-24-42(48)39(40,3)34(51-37(45)30-17-11-6-12-18-30)26-33-38(2)21-20-32(25-31(38)19-22-41(33,42)47)50-36(44)29-15-9-5-10-16-29/h4-19,27,32-34,46-48H,20-26H2,1-3H3/t27-,32-,33+,34+,38-,39+,40+,41-,42+/m0/s1
SMILES: CC(C1(CCC2(C1(C(CC3C2(CC=C4C3(CCC(C4)OC(=O)C5=CC=CC=C5)C)O)OC(=O)C6=CC=CC=C6)C)O)O)OC(=O)C7=CC=CC=C7
Molecular Formula: C42H46O9
Molecular Weight: 694.821

(14β,17S,20S)-Pregn-5-ene-3β,8,12β,14,17,20-hexol 3,12,20-tribenzoate

CAS No.: 15894-87-8

Main Products

VCID: VC0096779

Molecular Formula: C42H46O9

Molecular Weight: 694.821

(14β,17S,20S)-Pregn-5-ene-3β,8,12β,14,17,20-hexol 3,12,20-tribenzoate - 15894-87-8

CAS No. 15894-87-8
Product Name (14β,17S,20S)-Pregn-5-ene-3β,8,12β,14,17,20-hexol 3,12,20-tribenzoate
Molecular Formula C42H46O9
Molecular Weight 694.821
IUPAC Name [(3S,8S,9R,10R,12R,13R,14R,17S)-12-benzoyloxy-17-[(1S)-1-benzoyloxyethyl]-8,14,17-trihydroxy-10,13-dimethyl-1,2,3,4,7,9,11,12,15,16-decahydrocyclopenta[a]phenanthren-3-yl] benzoate
Standard InChI InChI=1S/C42H46O9/c1-27(49-35(43)28-13-7-4-8-14-28)40(46)23-24-42(48)39(40,3)34(51-37(45)30-17-11-6-12-18-30)26-33-38(2)21-20-32(25-31(38)19-22-41(33,42)47)50-36(44)29-15-9-5-10-16-29/h4-19,27,32-34,46-48H,20-26H2,1-3H3/t27-,32-,33+,34+,38-,39+,40+,41-,42+/m0/s1
Standard InChIKey SJDDTNHVLKSMQL-NRRLCNNZSA-N
SMILES CC(C1(CCC2(C1(C(CC3C2(CC=C4C3(CCC(C4)OC(=O)C5=CC=CC=C5)C)O)OC(=O)C6=CC=CC=C6)C)O)O)OC(=O)C7=CC=CC=C7
Synonyms (14β,17S,20S)-Pregn-5-ene-3β,8,12β,14,17,20-hexol 3,12,20-tribenzoate
Last Modified Aug 20 2021
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